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Compound of Interest

Compound Name: Isovaleryl L-Carnitine-d3 Chloride

Cat. No.: B1159843

Executive Summary & Immediate Action Plan

Isovaleryl L-Carnitine-d3 Chloride is a stable isotope-labeled internal standard used primarily
in mass spectrometry (MS) for metabolic profiling (e.g., newborn screening for organic
acidemias).

Crucial Safety Determinations:

» Not Radioactive: The "d3" designation indicates deuterium labeling (stable isotope). It emits
no radiation and must not be placed in radioactive waste streams.

o Chemical Waste: While the solid salt exhibits low acute toxicity, it must be treated as
chemical waste to maintain Good Laboratory Practice (GLP) and prevent environmental
accumulation.

e Solvent Hazard: If supplied or prepared in solution (e.g., Methanol), the solvent dictates the
primary hazard (Flammability).

Hazard Assessment & Technical Profile

To ensure a self-validating safety protocol, you must first characterize the physical state of the
substance in your possession.
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Feature

Specification

Operational Implication

Chemical Name

Isovaleryl L-Carnitine-d3
Chloride

Chemical Waste (Non-

Radioactive)

CAS Number

Variable (Parent: 162040-64-4)

Use parent CAS for waste
manifesting if d3 specific is

unavailable.

Physical State

Solid (Hygroscopic Powder) or
Solution

Solid: Low Hazard. Solution:
High Hazard (Flammable).[1]

[2]

Stability

Stable Isotope (Deuterium)

No half-life concerns; indefinite

shelf life if stored dry.

Primary Hazard

Irritant (Solid); Flammable (if in
MeOH)

PPE: Nitrile gloves, safety

glasses, lab coat.

The "Why" Behind the Protocol

Why not drain disposal? Although carnitine derivatives are biological metabolites, pouring them

down the drain is strictly prohibited in research environments for two reasons:

e Regulatory: Local environmental agencies (e.g., EPA) restrict introducing chemical salts into

wastewater without specific permits.

» Scientific Integrity: In trace analysis labs (MS/MS), residual carnitine standards in plumbing

or sinks can act as "memory effects,” causing background noise or false positives in future

sensitive assays.

Step-by-Step Disposal Workflows

Scenario A: Disposal of Solid Substance (Powder)

Context: Expired or degraded pure standard in a vial.

e Segregation: Do not mix with silica, sharps, or biohazard waste.

o Container: Place the vial (cap closed) into a Solid Chemical Waste container.
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e Labeling: Tag with the chemical name. If the specific "d3" CAS is not in your waste software,
use the parent "Isovaleryl L-Carnitine” name.

o Destruction: The standard industry method is Incineration via a licensed waste handler.

Scenario B: Disposal of Stock Solutions (Liquid)

Context: Standard dissolved in Methanol (MeOH) or Acetonitrile (ACN).
« Identification: The hazard is now the Solvent. Methanol is Class 3 (Flammable) and Toxic.
e Segregation: Pour the liquid into the Organic Solvents (Non-Halogenated) waste stream.

o Note: Even though the molecule contains a chloride ion, the concentration is negligible. It
does not typically require "Halogenated Waste" segregation unless the solvent itself is
halogenated (e.g., Dichloromethane).

o Precipitation Check: Ensure the waste container does not contain incompatible oxidizers.

Scenario C: Empty Vials (The Triple Rinse Rule)

Context: You have used all the standard; the vial appears empty.

To classify a container as "RCRA Empty" (40 CFR 261.7), you must follow the Triple Rinse
protocol.[3][4]

e Rinse 1: Add a small volume of solvent (Methanol or Water) to the vial. Cap and vortex.[4]
Decant into Liquid Waste.

e Rinse 2: Repeat. Decant into Liquid Waste.
» Rinse 3: Repeat. Decant into Liquid Waste.
o Deface: Cross out the label on the vial.

» Final Disposal: The vial can now be discarded in Glass Disposal (non-hazardous) or
recycled, depending on facility rules.
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Decision Logic Visualization

The following diagram illustrates the decision-making process for disposing of Isovaleryl L-
Carnitine-d3 Chloride.

Start: Isovaleryl L-Carnitine-d3
Waste Identified

Check Physical State

Solid (Powder) Liquid (Solution) Empty Vial
Place in Solid Chemical Identify Solvent Triple Rinse Protocol
Waste Container (e.g., Methanol) (Solvent -> Liquid Waste)

Dispose in Organic Deface Label &
Solvent Waste Stream Glass Recycling/Trash

Click to download full resolution via product page

Figure 1: Decision tree for segregating Isovaleryl L-Carnitine-d3 waste streams based on
physical state and solvent presence.

Regulatory & Compliance Framework
The "Deuterium" Misconception

Researchers often ask: Does the 'd3' tag make this radioactive waste? Answer: No. Deuterium

(
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) is a stable isotope.[5] It does not undergo radioactive decay.

e Action: Do not place this in "Rad Waste" bins. Doing so will trigger expensive testing and
rejection by waste handlers, increasing disposal costs for your facility.

RCRA Waste Codes (US Context)

When filling out waste tags, use the following classifications:

Waste Component RCRA Code Description

Classify as "Non-Regulated
Pure Solid Not Listed Chemical Waste" unless mixed

with hazardous materials.

Ignitable Characteristic (Flash
point < 60°C).

Methanol Solution D001

Ignitable + Toxic (Listed

Acetonitrile Solution D001, U003
Waste).

Note: Always consult your institution's EHS (Environmental Health & Safety) officer, as state
regulations (e.g., California Title 22) may be stricter than federal guidelines.

Emergency Procedures (Spill Response)

In the event of a spill of Isovaleryl L-Carnitine-d3 Chloride:

« Solid Spill:

o

Wear nitrile gloves and a dust mask (if large quantity).

[¢]

Sweep up carefully to avoid dust generation.

o

Place in a bag and label as "Solid Chemical Debris."

o

Clean area with water and detergent.

¢ Solution Spill (Methanol):
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o Eliminate Ignition Sources: Methanol is highly flammable.
o Absorb: Use a solvent spill kit (absorbent pads or vermiculite).

o Disposal: Collect soaked absorbents into a sealed bag/pail labeled "Solvent Contaminated
Debris (D001)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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